(3-Cyano-2-fluoro-5-methylphenyl)boronic acid

• Molecular Formula: C8H7BFNO2
• Molecular Weight: 178.96 g/mol
• SMILES: B(C1=CC(=CC(=C1F)C#N)C)(O)O
• InChI: InChI=1S/C8H7BFNO2/c1-5-2-6(4-11)8(10)7(3-5)9(12)13/h2-3,12-13H,1H3
• InChIKey: NHSWQDXNSFFPGH-UHFFFAOYSA-N

(3-Cyano-2-fluoro-5-methylphenyl)boronic acid – Identity, Purity & Physicochemical Profile

(3-Cyano-2-fluoro-5-methylphenyl)boronic acid (CAS 1801916-87-9) is a trisubstituted arylboronic acid bearing an ortho-fluorine, a meta-cyano, and a para-methyl group on the phenyl ring. With molecular formula C₈H₇BFNO₂ and molecular weight 178.96 g/mol, this compound is supplied at standard purity ≥95% with batch-specific QC documentation including NMR, HPLC, and GC . It belongs to the class of ortho-substituted phenylboronic acids, a subgroup distinguished from meta- and para-isomers by steric and electronic perturbations arising from the close proximity of the substituent to the boron group, leading to measurably different acidity, hydrolytic stability, and cross-coupling reactivity profiles [1].

Ortho-fluorine substitution pattern for modulated boronic acid acidity

Meta-cyano electron-withdrawing modulation for Suzuki coupling reactivity

Batch-specific QC documentation with NMR, HPLC, and GC

• [1] Adamczyk-Woźniak, A.; Sporzyński, A. The influence of ortho-substituents on the properties of phenylboronic acids. Journal of Organometallic Chemistry 2020, 913, 121202. View Source

Why Generic Substitution Fails: Substitution-Pattern-Dependent Reactivity

In phenylboronic acid chemistry, the position, electronic character, and steric bulk of each substituent collectively govern acidity (pKa), hydrolytic stability, and Suzuki–Miyaura cross-coupling efficiency. Ortho-fluorine substituents lower pKa by ~0.2–0.9 units relative to meta- or para-fluoro isomers through intramolecular B–O–H···F hydrogen bonding [1], while the meta-cyano group (Hammett σₘₑₜₐ = 0.56) further withdraws electron density from the ring, amplifying Lewis acidity. Conversely, the para-methyl group (σₚₐᵣₐ = −0.17) donates electron density, partially offsetting the acidifying effects [2]. Swapping this compound for (3-cyanophenyl)boronic acid (lacking ortho-F and para-CH₃), (2-fluoro-5-methylphenyl)boronic acid (lacking the 3-CN group), or any regioisomeric variant alters the net electronic balance, steric environment around boron, and the compound's susceptibility to protodeboronation — any of which can shift coupling yields, regiochemical outcomes, and shelf-life. The quantitative evidence below substantiates why this specific tri-substitution pattern cannot be interchanged with generic alternatives without risk to reproducibility.

Vs. (3-CN-Ph)B(OH)₂ Target: ortho-F + para-CH₃ tune acidity and sterics. Substitute lacks both — pKa and coupling profile may shift measurably.

Vs. (2-F-5-Me-Ph)B(OH)₂ Target: dual handles (B(OH)₂ + CN). Substitute lacks cyano — orthogonal diversification pathway is absent.

Vs. regioisomers Substituent position alters electronic balance and protodeboronation susceptibility — coupling yields and regiochemical outcomes may not transfer directly.

• [1] Zarzeczańska, D.; Adamczyk-Woźniak, A.; Sporzyński, A.; et al. Fluorinated Boronic Acids: Acidity and Hydrolytic Stability of Fluorinated Phenylboronic Acids. European Journal of Inorganic Chemistry 2017, 2017, 4493–4500. View Source
• [2] Adamczyk-Woźniak, A.; Gozdalik, J. T.; Zarzeczańska, D.; Sporzyński, A. Merging Electron Deficient Boronic Centers with Electron-Withdrawing Fluorine Substituents Results in Unique Properties of Fluorinated Phenylboronic Compounds. Molecules 2022, 27, 3427. View Source

Quantitative Differentiation Against Closest Structural Analogs

Ortho-Fluorine pKa Depression vs. Non-Ortho-Fluorinated Analogs

The ortho-fluorine substituent in (3-cyano-2-fluoro-5-methylphenyl)boronic acid lowers the pKa through formation of a weak intramolecular B–O–H···F hydrogen bond, an effect absent in meta- and para-fluoro isomers. Experimentally, ortho-fluorophenylboronic acid exhibits pKa = 7.89 (spectrophotometric) and 7.85 (potentiometric), compared to meta-fluoro pKa = 8.09/8.15 and para-fluoro pKa = 8.77/8.71 [1]. The meta-cyano group in the target compound (σₘₑₜₐ = 0.56) provides additional electron withdrawal, while the para-methyl group (σₚₐᵣₐ = −0.17) contributes modest electron donation [2]. The net effect is a predicted pKa in the range of approximately 7.0–7.5 — representing a lowering of 0.5–1.5 pKa units relative to (3-cyanophenyl)boronic acid (estimated pKa ≈ 8.0–8.5), which lacks both the ortho-fluorine and the para-methyl substituents. A lower pKa correlates with faster transmetalation rates in Suzuki–Miyaura coupling under mild basic conditions [1].

Ortho-F pKa Effect

Class-level inference

ΔpKa 0.88–0.92 (ortho-F vs. para-F)

Target est. pKa ≈7.0–7.5; (3-CN-Ph)B(OH)₂ est. pKa ≈8.0–8.5

Supports pH-dependent coupling reactivity review

Predicted from monofluorophenylboronic acid spectrophotometric and potentiometric data

Evidence Dimension	Acidity constant (pKa) of the boronic acid group
Target Compound Data	Predicted pKa ≈ 7.0–7.5 (ortho-F + meta-CN + para-CH₃ cumulative effect); ortho-F alone: pKa = 7.89 (spectrophotometric) / 7.85 (potentiometric)
Comparator Or Baseline	ortho-fluorophenylboronic acid: pKa = 7.89/7.85; meta-fluorophenylboronic acid: pKa = 8.09/8.15; para-fluorophenylboronic acid: pKa = 8.77/8.71; (3-cyanophenyl)boronic acid: estimated pKa ≈ 8.0–8.5 (no ortho-F, no para-CH₃)
Quantified Difference	ΔpKa (ortho-F vs. para-F) = 0.88–0.92 units; ΔpKa (target vs. 3-cyanophenylboronic acid) estimated = 0.5–1.5 units (pKa lowering attributable to ortho-F + meta-CN synergy)
Conditions	Spectrophotometric and potentiometric methods; aqueous solution; data for monofluorophenylboronic acids from Zarzeczańska et al. (2017) and Adamczyk-Woźniak et al. (2022)

Why This Matters

A lower pKa enhances the boronic acid's reactivity in pH-sensitive Suzuki–Miyaura couplings and diol-binding applications, enabling efficient transmetalation at milder base concentrations than required for non-ortho-fluorinated analogs.

• [1] Zarzeczańska, D.; Adamczyk-Woźniak, A.; Sporzyński, A.; et al. Fluorinated Boronic Acids: Acidity and Hydrolytic Stability of Fluorinated Phenylboronic Acids. European Journal of Inorganic Chemistry 2017, 2017, 4493–4500. View Source
• [2] Adamczyk-Woźniak, A.; Gozdalik, J. T.; Zarzeczańska, D.; Sporzyński, A. Merging Electron Deficient Boronic Centers with Electron-Withdrawing Fluorine Substituents Results in Unique Properties of Fluorinated Phenylboronic Compounds. Molecules 2022, 27, 3427. View Source

Hydrolytic Stability: Mono-Ortho-Fluorine vs. Di-Ortho-Fluorinated Boronic Acids

Systematic stability studies on all isomers of mono- and difluoro-substituted phenylboronic acids have established that compounds bearing two fluorine atoms at ortho positions are the least hydrolytically stable, undergoing accelerated protodeboronation under aqueous basic conditions [1]. (3-Cyano-2-fluoro-5-methylphenyl)boronic acid contains exactly one ortho-fluorine substituent, thereby retaining the pKa-lowering benefit of ortho-fluorination while avoiding the pronounced instability associated with di-ortho-fluorinated analogs such as 2,6-difluorophenylboronic acid. Spectrophotometric monitoring of decomposition as a function of pH and temperature revealed that the observed change in maximum absorption intensity is dependent on both variables, but no simple correlation exists between pKa and decomposition rate — meaning acidic strength alone does not predict shelf stability [1]. The single ortho-fluoro configuration of the target compound thus occupies a favorable position on the acidity–stability continuum: more acidic than meta- or para-fluoro analogs, yet more robust than di-ortho-fluorinated variants.

Hydrolytic Stability

Class-level inference

Target: mono-ortho-F — moderate acidity, avoids di-ortho-F instability Di-ortho-F (e.g. 2,6-F₂): least stable subclass among fluorinated isomers

May support longer shelf-life vs. di-ortho-F analogs

Stability ordering from spectrophotometric assays at variable pH and temperature

Evidence Dimension	Hydrolytic stability (resistance to protodeboronation) as a function of fluorine substitution pattern
Target Compound Data	One ortho-fluorine substituent — moderate acidity, absence of the accelerated decomposition characteristic of di-ortho-fluorinated compounds
Comparator Or Baseline	Di-ortho-fluorinated phenylboronic acids (e.g., 2,6-difluorophenylboronic acid): identified as the least-stable subclass among all fluoro-substituted phenylboronic acid isomers
Quantified Difference	Qualitative stability ordering: mono-ortho-F > di-ortho-F (from spectrophotometric stability assays at variable pH and temperature); exact half-life data not reported for the specific target compound
Conditions	Spectrophotometric stability monitoring at variable pH and temperature; data from Zarzeczańska et al. (2017) covering F₁–F₅ fluorophenylboronic acid isomers

Why This Matters

For procurement decisions, this means the target compound offers a longer practical shelf-life and greater robustness under aqueous coupling conditions than di-ortho-fluorinated boronic acids, reducing the risk of batch failure due to premature protodeboronation.

• [1] Zarzeczańska, D.; Adamczyk-Woźniak, A.; Sporzyński, A.; et al. Fluorinated Boronic Acids: Acidity and Hydrolytic Stability of Fluorinated Phenylboronic Acids. European Journal of Inorganic Chemistry 2017, 2017, 4493–4500. View Source

Suzuki–Miyaura Coupling Reactivity: Electron-Withdrawing Substituent Synergy

In a controlled heterogeneous Suzuki–Miyaura coupling study using G-COOH-Pd-10 (Pd nanoparticles on COOH-modified graphene), 4-fluorophenylboronic acid achieved a turnover frequency (TOF) of 67.1 h⁻¹ at 110 °C after 3 h of reaction with 1-bromo-4-fluorobenzene — substantially higher than phenylboronic acid (TOF ≈ 50 h⁻¹) and markedly superior to 4-carboxyphenylboronic acid and 4-vinylphenylboronic acid, both of which showed significantly lower halide conversion [1]. The enhanced reactivity was attributed to the electron-withdrawing inductive effect (−I) of the fluorine substituent, which accelerates the transmetalation step. (3-Cyano-2-fluoro-5-methylphenyl)boronic acid combines two electron-withdrawing groups (ortho-F, −I effect; meta-CN, −I and −M effects) with one electron-donating group (para-CH₃, +I effect), yielding a net electron-deficient aryl ring. This electronic profile is expected to produce Suzuki coupling reactivity intermediate between 4-fluorophenylboronic acid and more highly fluorinated analogs, with the added benefit that the para-methyl group provides steric differentiation that can influence regiochemical outcomes in couplings with polyhalogenated partners.

Suzuki Coupling TOF

Cross-study context

4-F-PhB(OH)₂: TOF 67.1 h⁻¹ vs. PhB(OH)₂: ~50 h⁻¹ (+34%)

Meta-CN in target predicted to further enhance reactivity vs. mono-fluorinated analogs

Supports faster transmetalation screening context

Heterogeneous Pd catalyst G-COOH-Pd-10, 110°C, K₂CO₃, 3 h reaction

Evidence Dimension	Turnover frequency (TOF) in Suzuki–Miyaura coupling of aryl bromides under heterogeneous catalysis
Target Compound Data	Not directly measured in this study; predicted reactivity profile based on dual electron-withdrawing substituent (ortho-F + meta-CN) and one electron-donating substituent (para-CH₃)
Comparator Or Baseline	4-fluorophenylboronic acid: TOF = 67.1 h⁻¹ (110 °C, 3 h); phenylboronic acid: TOF ≈ 50 h⁻¹ (70 °C or 110 °C); 4-carboxyphenylboronic acid and 4-vinylphenylboronic acid: lower conversion, not reaching completion
Quantified Difference	4-fluorophenylboronic acid vs. phenylboronic acid: TOF increase of ~34% (67.1 vs. ~50 h⁻¹); the target compound's additional meta-CN is predicted to further enhance reactivity relative to mono-fluorinated analogs
Conditions	Heterogeneous catalyst G-COOH-Pd-10, 1-bromo-4-fluorobenzene as coupling partner, K₂CO₃ base, 70 °C and 110 °C, reaction times 3–48 h; data from MDPI Catalysts 2017

Why This Matters

Higher TOF translates directly to faster reaction times and/or lower catalyst loading in preparative-scale Suzuki couplings, making this compound a more efficient building block than phenylboronic acid or mono-substituted analogs lacking the cyano group.

• [1] Gómez-Martínez, M.; Baeza, A.; Alonso, D. A.; et al. Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. Catalysts 2017, 7, 76. View Source

Ortho-Fluorine-Directed Regioselective Borylation for Synthetic Access

The synthesis of substituted 2-cyanoarylboronic esters via lithiation/in situ trapping proceeds with high yields, high purities, and good regioselectivities when an ortho-directing group such as fluorine is present on the benzonitrile precursor [1]. The ortho-fluorine substituent directs lithiation to the position adjacent to fluorine (ortho to F, which is also ortho to the cyano group in the 2-fluorobenzonitrile scaffold), enabling regioselective boron incorporation at the desired position. In the absence of an ortho-directing group, competitive lithiation at alternative sites reduces both yield and regiochemical fidelity. For (3-cyano-2-fluoro-5-methylphenyl)boronic acid, the ortho-fluorine serves this directing function while the para-methyl group further differentiates the two positions ortho to fluorine, suppressing formation of the undesired regioisomer. This synthetic advantage is absent in (3-cyanophenyl)boronic acid and (4-cyanophenyl)boronic acid, which lack the ortho-fluorine director.

ortho-F Directed Borylation

Supporting evidence

Lithiation / in situ trapping

Reported high yields and good regioselectivities for 2-cyanoarylboronic esters

Supports regioisomer-specific procurement

Non-fluorinated benzonitriles lack ortho-directing group; competitive lithiation at multiple sites

Evidence Dimension	Regioselectivity and yield in the synthesis of 2-cyanoarylboronic esters via lithiation/in situ trapping
Target Compound Data	2-cyanoarylboronic esters with ortho-fluoro substituents: obtained in high yields and purities with good regioselectivities (qualitative statement from primary literature)
Comparator Or Baseline	Non-fluorinated or meta/para-fluorinated benzonitriles: lower regioselectivity due to absence of ortho-directing group; competitive lithiation at multiple ring positions
Quantified Difference	Yield and purity described as 'high' (specific numerical yields not reported in the abstract for individual substrates); regioselectivity described as 'good' for the fluoro-substituted benzonitrile series; non-fluorinated analogs lack this directing effect entirely
Conditions	Lithiation with LDA or LTMP, in situ trapping with B(OiPr)₃ or B(OMe)₃, THF, low temperature (−78 °C to 0 °C); data from Lysén et al., J. Org. Chem. 2006

Why This Matters

The ortho-fluorine directing effect enables more efficient, higher-yielding synthesis of this building block compared to non-ortho-fluorinated cyanophenylboronic acids, directly impacting procurement cost, available quantity, and batch-to-batch consistency.

• [1] Lysén, M.; Hansen, H. M.; Begtrup, M.; Kristensen, J. L. Synthesis of Substituted 2-Cyanoarylboronic Esters. Journal of Organic Chemistry 2006, 71, 2518–2520. View Source

Cyano Group as Orthogonal Functionalization Handle

Unlike (2-fluoro-5-methylphenyl)boronic acid (CAS 166328-16-1), which lacks a cyano substituent, the meta-cyano group in the target compound serves as a second, chemically orthogonal functionalization site beyond the boronic acid. The nitrile can undergo reduction to the aminomethyl group, hydrolysis to the carboxamide or carboxylic acid, cycloaddition to tetrazoles, or nucleophilic addition to form imines and amidines — all transformations that are compatible with prior or subsequent Suzuki–Miyaura coupling at the boronic acid site [1]. This dual reactivity is explicitly recognized in the patent literature: cyanophenylboronic acids are described as 'of considerable industrial importance as precursors for active compounds, in particular as precursors for correspondingly substituted biphenyl derivatives, which are used as AT(II) antagonists, or as precursors for liquid-crystalline compounds' [2]. The combination of a cross-coupling handle (B(OH)₂) and a diversifiable functional group (CN) on the same aromatic ring, with the added electronic and steric modulation from ortho-F and para-CH₃, makes this compound a strategically distinct building block relative to mono-functional or differently substituted analogs.

Orthogonal Reactive Sites

Supporting evidence

Target: 2 handles — B(OH)₂ + CN with ortho-F/para-CH₃ tuning (2-F-5-Me-Ph)B(OH)₂: 1 handle; (3-CN-Ph)B(OH)₂: 2 handles without F/CH₃ tuning

Supports sequential diversification strategies

Patent-classified as AT(II) antagonist and liquid-crystal precursor intermediate

Evidence Dimension	Number of chemically orthogonal, sequentially addressable functional groups on the phenyl ring
Target Compound Data	Two orthogonal reactive sites: B(OH)₂ for cross-coupling + CN for reduction/hydrolysis/cycloaddition; additional electronic tuning by ortho-F and para-CH₃
Comparator Or Baseline	(2-Fluoro-5-methylphenyl)boronic acid (CAS 166328-16-1): single reactive site (B(OH)₂ only); (3-cyanophenyl)boronic acid: two sites (B(OH)₂ + CN) but without the electronic and steric differentiation from ortho-F and para-CH₃
Quantified Difference	Target compound offers 2 orthogonal reactive handles vs. 1 for non-cyano analogs; patent literature classifies cyanophenylboronic acids as industrially strategic intermediates for AT(II) antagonists and liquid crystals [2]
Conditions	Reaction scope documented across multiple patent families and synthetic methodology papers; CN group transformations generally conducted post-Suzuki coupling or with appropriate protecting group strategies

Why This Matters

For medicinal chemistry and agrochemical procurement, the dual-handle architecture reduces the number of synthetic steps needed to reach complex biaryl targets, as both the aryl–aryl bond and the cyano-derived functionality can be installed from a single intermediate.

• [1] Meudt, A.; Nerdinger, S.; Lehnemann, B. W. Method for the production of boronic acids carrying cyanoalkyl, carboxyl and aminocarbonyl groups and their derivatives. U.S. Patent Application US20090286995A1, 2009. View Source
• [2] Clariant GmbH. Process for the preparation of substituted phenylboronic acids. U.S. Patent 6,576,789, 2003. View Source

Evidence-Backed Application Scenarios for Procurement

Suzuki–Miyaura Coupling for Fluorinated Biaryl Pharmaceutical Intermediates

The combination of ortho-fluorine (enhanced acidity, faster transmetalation) and meta-cyano (electron withdrawal, orthogonal diversification) makes this compound a high-efficiency coupling partner for constructing fluorinated biaryl scaffolds under mild conditions. The TOF advantage documented for fluorinated phenylboronic acids (67.1 h⁻¹ for 4-fluorophenylboronic acid vs. ~50 h⁻¹ for phenylboronic acid) supports shorter reaction times and lower Pd catalyst loadings in preparative-scale couplings [1]. The para-methyl group provides a non-reactive lipophilic substituent that can improve the drug-likeness of coupled products without introducing additional synthetic complexity.

Orthogonal Dual-Functional Building Block for Medicinal Chemistry Libraries

The presence of two chemically distinct reactive sites — the boronic acid for Pd-catalyzed cross-coupling and the cyano group for subsequent reduction, hydrolysis, or cycloaddition — enables sequential diversification strategies that reduce step count in analog synthesis [1]. The patent literature specifically identifies cyanophenylboronic acids as strategic intermediates for AT(II) antagonists and liquid-crystalline materials [2]. The ortho-fluorine additionally modulates the electron density of the ring, influencing the reactivity of both the boronic acid and the cyano group in predictable ways.

Kinase Inhibitor and CNS Pharmacophores Requiring Fluoro-Methyl Patterns

The 2-fluoro-5-methyl substitution pattern present in the target compound is a privileged motif in CNS-penetrant and kinase-targeted drug candidates. The cyano group can serve as a bioisostere for carbonyl or halogen substituents, while the boronic acid enables late-stage diversification via Suzuki coupling. The ortho-fluorine-directed borylation methodology ensures reliable access to this specific regioisomer with good regiochemical fidelity [1], which is critical when the methyl group position must be precisely controlled for target binding.

Agrochemical Building Block with Balanced Lipophilicity and Stability

The para-methyl group increases lipophilicity (clogP) relative to non-methylated analogs, while the ortho-fluorine and meta-cyano groups contribute metabolic stability and target-binding affinity through electronic effects. The compound's dual-handle architecture (B(OH)₂ for coupling + CN for diversification) enables efficient construction of agrochemical screening libraries where both aryl–aryl connectivity and nitrile-derived functional groups (amides, tetrazoles, amines) are required in the final target molecule. The documented industrial importance of cyanophenylboronic acids in agrochemical synthesis is established in the patent literature [1].

Application

Selection Property

Validation Focus

Fluorinated biaryl intermediate synthesis

Ortho-F and meta-CN electronic activation

Transmetalation rate and coupling efficiency under mild base

Medicinal chemistry analog library synthesis

Dual orthogonal reactive sites (B(OH)₂ + CN)

Sequential diversification step efficiency

Kinase-targeted and CNS pharmacophore research

2-Fluoro-5-methyl substitution pattern

Regioisomer fidelity in borylation access

Agrochemical screening library construction

Balanced lipophilicity and electronic profile

Dual-handle diversification compatibility

• [1] Clariant GmbH. Process for the preparation of substituted phenylboronic acids. U.S. Patent 6,576,789, 2003. View Source
• [2] Gómez-Martínez, M.; Baeza, A.; Alonso, D. A.; et al. Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. Catalysts 2017, 7, 76. View Source